Iron(3+) sulfide
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Description
Iron(3+) sulfide is a member of the class of iron(3+) sulfides that has formula Fe2S3. A black powder, it decomposes at room temperature to give iron(2+) chloride, hydrogen sulfide, and sulfur.
Scientific Research Applications
1. Sewage Treatment and Environmental Impact
- Ferric iron, including iron(3+) sulfide, is used for sulfide precipitation in sewers to control odor and corrosion. It significantly inhibits sulfate reduction and methane production by sewer biofilms, thus contributing to environmental protection (Zhang, Keller, & Yuan, 2009).
2. Characterization of Iron Sulfides
- Iron sulfides precipitated in media containing sulfate-reducing bacteria have been characterized, revealing their chemical and physical properties, which are vital for understanding their role in various environmental and industrial processes (Herbert, Benner, Pratt, & Blowes, 1998).
3. Bioleaching and Metal Sulfide Oxidation
- This compound plays a role in bioleaching, a process where microorganisms dissolve metal sulfides. This process is important in the mining industry for extracting metals from ores (Vera, Schippers, & Sand, 2013).
4. Energy Storage and Batteries
- Iron sulfides, including this compound, have been studied as potential anode materials for sodium-ion batteries due to their high theoretical capacity and low cost (Wang, Zhang, Guo, Liu, Wang, & Guo, 2017).
5. Groundwater Decontamination
- Iron sulfides are studied for their role in groundwater treatment, especially in the context of reductive dehalogenation of chlorinated solvents in groundwater (Hansson, Odziemkowski, & Gillham, 2006).
6. Chromium Removal
- Studies have shown the potential of iron sulfides like greigite (Fe3S4) in the effective removal of Cr(VI) from water, a significant aspect of water purification (Liu, Jin, Xu, Liu, Li, Zhou, Wang, Dahlgren, & Wang, 2019).
7. Synthesis in Bioinorganic Nanocomposites
- This compound has been synthesized in bioinorganic nanocomposites, which could have applications in nanoscale engineering of materials with biocompatible properties (Douglas, Dickson, Betteridge, Charnock, Garner, & Mann, 1995).
Properties
CAS No. |
12063-27-3 |
---|---|
Molecular Formula |
Fe2S3 |
Molecular Weight |
207.9 g/mol |
IUPAC Name |
iron(3+);trisulfide |
InChI |
InChI=1S/2Fe.3S/q2*+3;3*-2 |
InChI Key |
KAEAMHPPLLJBKF-UHFFFAOYSA-N |
SMILES |
[S-2].[S-2].[S-2].[Fe+3].[Fe+3] |
Canonical SMILES |
[S-2].[S-2].[S-2].[Fe+3].[Fe+3] |
12063-27-3 11126-12-8 |
|
Origin of Product |
United States |
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